Cas no 2171900-73-3 ({5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2171900-73-3
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 6508318
• PubChem ID: 165866647
• Update Time: 2025-10-28

{5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• EN300-1597032
• {[5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2171900-73-3

• Inchi： 1S/C13H22N4/c1-14-9-12-13(11-3-2-4-11)17(16-15-12)8-7-10-5-6-10/h10-11,14H,2-9H2,1H3
• InChI Key： UWLZPSDTAUOYJG-UHFFFAOYSA-N
• SMILES： N1(CCC2CC2)C(=C(CNC)N=N1)C1CCC1

Computed Properties

• Exact Mass: 234.18444672g/mol
• Monoisotopic Mass: 234.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.7Ų

Additional information on {5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Compound CAS No 2171900-73-3: {5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The compound with CAS No 2171900-73-3, named {5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a highly specialized organic compound with a complex structure. This molecule is characterized by its unique combination of functional groups and cyclic structures, making it a subject of interest in various fields of chemistry and materials science. The compound's structure includes a cyclobutyl group, a cyclopropylethyl substituent, and a triazole ring system. These features contribute to its versatile chemical properties and potential applications in drug design and advanced materials.

Recent studies have highlighted the significance of this compound in the development of novel pharmaceutical agents. The presence of the cyclobutane ring and the cyclopropane-based substituent provides the molecule with unique steric and electronic properties. These attributes make it an ideal candidate for exploring new drug delivery systems and bioactive molecules. Researchers have demonstrated that the compound exhibits promising activity in inhibiting certain enzymes and receptors, which could pave the way for its use in treating various diseases.

In addition to its pharmaceutical potential, the compound has also garnered attention in the field of materials science. The triazole ring system in the molecule is known for its ability to form strong hydrogen bonds and coordinate with metal ions. This property makes it a valuable component in the synthesis of advanced polymers and hybrid materials. Recent experiments have shown that incorporating this compound into polymer matrices can significantly enhance their mechanical strength and thermal stability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazole ring through a click reaction, followed by selective substitution to introduce the cyclobutyl and cyclopropylethyl groups. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity during these reactions. This efficient synthetic pathway has made it possible to scale up production for both research and industrial applications.

From an environmental standpoint, this compound has been shown to exhibit low toxicity and biodegradability under controlled conditions. Its stability under various environmental conditions makes it suitable for use in applications where long-term performance is required. However, further studies are needed to fully understand its environmental impact and ensure its safe utilization.

In conclusion, the compound with CAS No 2171900-73-3, {5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, represents a cutting-edge advancement in organic chemistry. Its unique structure endows it with a wide range of applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping future innovations in medicine and materials science.